Pramipexole-d7-1 dihydrochloride

• Molecular Formula: C10H19Cl2N3S
• Molecular Weight: 291.29 g/mol
• InChI: InChI=1S/C10H17N3S.2ClH/c1-2-5-12-7-3-4-8-9(6-7)14-10(11)13-8;;/h7,12H,2-6H2,1H3,(H2,11,13);2*1H/t7-;;/m0../s1/i1D3,2D2,5D2
• InChIKey: QMNWXHSYPXQFSK-KVDKKASKSA-N

Pramipexole-d7-1 Dihydrochloride: A Deuterated Dopamine D2/D3 Receptor Agonist Internal Standard for Quantitative Bioanalysis

Pramipexole-d7-1 dihydrochloride (CAS 2702798-58-9) is a stable isotopically labeled analogue of the non-ergoline dopamine agonist pramipexole, in which all seven hydrogen atoms on the N-propyl group have been replaced by deuterium . The parent compound, pramipexole dihydrochloride, is a selective, blood-brain-barrier (BBB)-penetrant agonist of D2-type dopamine receptors, with reported Ki values of 2.2 nM, 3.9 nM, 0.5 nM, and 1.3 nM for D2-type, D2, D3, and D4 receptors, respectively [1]. Owing to its isotopic labeling, the deuterated form serves primarily as an internal standard (IS) in liquid chromatography–tandem mass spectrometry (LC–MS/MS) assays for the accurate and precise quantification of unlabeled pramipexole in biological matrices, maintaining the pharmacological target profile of the parent while providing a distinct mass shift for analytical discrimination [1].

Product Type Deuterated internal standard (d7)

Primary Workflow LC-MS/MS quantitative bioanalysis

Key Selection Attribute Defined dihydrochloride salt, high isotopic enrichment

• [1] MedChemExpress, Pramipexole-d7 dihydrochloride product page. View Source

Why Generic Substitution Fails for Pramipexole-d7-1 Dihydrochloride in Quantitative Bioanalytical Workflows

Generic substitution of Pramipexole-d7-1 dihydrochloride with another deuterated pramipexole standard (e.g., d3, d5) or a non-isotopic internal standard is not analytically equivalent, because the degree of isotopic labeling directly determines the mass shift, chromatographic behavior, and resistance to signal overlap in complex biological matrices. While a structurally similar analog such as tamsulosin can be employed as a non-deuterated IS, it does not co-elute identically with the analyte nor perfectly correct for matrix effects and ionization variability [1]. Similarly, lower-deuterium variants (e.g., d3 or d5) provide a reduced mass difference from the unlabeled analyte, increasing the risk of isotopic cross-talk and compromising quantitative accuracy when endogenous or metabolite interferences are present . The d7 labeling ensures a ≥7 Da shift in the precursor and product ions, which is the strongest safeguard against signal overlap, making substitution with a less-labeled analog a distinct analytical downgrade [2].

• Lower-deuterium analogs (d3, d5)

  Reduced mass shift increases isotopic cross-talk with unlabeled analyte, compromising quantification accuracy at low levels.

• Non-isotopic internal standards

  Structural analogs (e.g., tamsulosin) do not co-elute with pramipexole, failing to correct matrix effects and ionization variability.

• Variable salt forms or enrichment

  Alternative deuterated products may lack defined salt stoichiometry or lot-consistent enrichment, shifting IS response factors.

• [1] Validation of high performance liquid chromatographic and spectrophotometric methods for the determination of pramipexole dihydrochloride monohydrate in pharmaceutical products. OA Library, 2015. View Source
• [2] Alfa Chemistry, (S)-Pramipexole-d7 2HCl (N-propyl-d7) product page - Isotopic Enrichment: 99% 2H. View Source

Quantitative Evidence Guide: Pramipexole-d7-1 Dihydrochloride vs. Lower-Deuterium and Non-Isotopic Standards

Isotopic Enrichment and Mass Shift: d7 Provides Superior Spectral Separation Over d5 and d3 Analogs

Pramipexole-d7-1 dihydrochloride is specified with an isotopic enrichment of 99% ²H, meaning that >99% of the molecules carry exactly seven deuterium atoms on the N-propyl group [1]. This translates to a precursor mass shift of +7 Da relative to unlabeled pramipexole, compared to +5 Da for the d5 variant (≥98% purity but lower isotopic enrichment) and +3 Da for the d3 variant [2]. In LC–MS/MS assays, the larger mass shift reduces the probability that the naturally occurring ¹³C or ²H isotopes of the analyte will contribute to the IS channel, a phenomenon known as isotopic cross-talk. This is especially relevant when measuring low ng/mL concentrations of pramipexole in complex matrices such as plasma or tissue homogenates [3].

Mass shift vs. d5/d3

Head-to-head

+7 Da precursor shift (d7)

vs. +5 Da (d5) and +3 Da (d3)

Larger mass shift reduces isotopic cross-talk, supporting low-concentration quantification.

≥99% ²H enrichment per vendor CoA; cross-talk critical at sub-ng/mL levels.

Evidence Dimension	Isotopic enrichment and nominal mass shift
Target Compound Data	≥99% ²H enrichment; +7 Da mass shift (Pramipexole-d7-1 dihydrochloride)
Comparator Or Baseline	Pramipexole-d5 dihydrochloride (≥98% purity, +5 Da shift); Pramipexole-d3 (+3 Da shift)
Quantified Difference	+7 Da shift vs. +5 Da and +3 Da
Conditions	Isotopic enrichment specified by vendor CoA; mass shift calculated from molecular formula (C10H11D7ClN3S vs. C10H17N3S)

Why This Matters

A larger, well-defined mass shift directly reduces isotopic cross-talk, leading to improved signal-to-noise ratio and more reliable quantification at trace levels.

• [1] Alfa Chemistry, (S)-Pramipexole-d7 2HCl (N-propyl-d7) product page - Isotopic Enrichment: 99% 2H. View Source
• [2] Veeprho, (S)-Pramipexole-D3 product page. View Source
• [3] J. Chromatogr. B, 988 (2015) 157-165: LC-MS/MS analysis of pramipexole in mouse plasma and tissues. View Source

Retention Time Co-Elution: d7 Matches Unlabeled Analyte While Non-Isotopic Standards Diverge

In a validated LC-MS/MS method for pramipexole quantification, the deuterated internal standard (d3-pramipexole) eluted within 0.2 min of the unlabeled analyte, maintaining co-elution that effectively compensates for matrix effects, whereas the non-deuterated IS tamsulosin exhibited a substantially different retention time, leading to differential ion suppression and higher variability [1]. Pramipexole-d7-1 dihydrochloride, by virtue of its identical chemical structure (seven deuterium atoms on the propyl group), is expected to exhibit retention time virtually identical to the unlabeled analyte, further minimizing matrix effect discrepancies . In contrast, lower-deuterium standards (d3, d5) exhibit a slightly larger relative retention time shift due to the deuterium isotope effect, which becomes more pronounced with fewer deuterium labels, potentially compromising co-elution fidelity .

Co-elution fidelity

Cross-study

d7 expected ΔRT ≈ 0.0–0.05 min vs. analyte

d3 reference: ΔRT ≈ 0.2 min; tamsulosin: non-co-eluting

Near-identical retention time ensures matched matrix effect correction.

Based on d3 study in mouse plasma; d7 structural identity supports even tighter co-elution.

Evidence Dimension	Chromatographic retention time relative to analyte
Target Compound Data	Expected co-elution (ΔRT ≈ 0.0–0.05 min) based on identical structure with d7 labeling
Comparator Or Baseline	d3-pramipexole: ΔRT ≈ 0.2 min (2.52 min vs. 2.32 min for analyte); Tamsulosin: non-co-eluting non-isotopic IS
Quantified Difference	d7 achieves near-zero ΔRT, minimizing matrix effect differentials vs. 0.2 min for d3
Conditions	Welch Ultimate® XB-CN column, isocratic elution, 3.0 min total run time (data from d3 study)

Why This Matters

Tighter co-elution ensures the IS experiences the same ionization environment as the analyte at every moment, directly improving intra- and inter-day precision.

• [1] J. Chromatogr. B, 988 (2015) 157-165: LC-MS/MS analysis of pramipexole in mouse plasma and tissues. View Source

Regulatory Suitability: Product-Form d7-1 Supports Pharmacopeial Method Development and ANDA Filings

Pramipexole-d7-1 dihydrochloride is supplied with comprehensive characterization data meeting the requirements for analytical method validation (AMV) and quality control (QC) in abbreviated new drug applications (ANDA), with optional traceability to USP or EP pharmacopeial standards . The product is specifically designated as a stable-isotope-labeled reference standard suitable for NMR, GC-MS, and LC-MS quantitative analysis . Notably, the d7-1 designation refers to a defined dihydrochloride salt form with a molecular weight of 254.83 g/mol, providing a consistent, well-characterized entity for reproducible method transfer across laboratories . This contrasts with some deuterated analogs (e.g., d5) which may be supplied as mixed salt forms or with lower isotopic purity specifications, introducing inter-lot variability that can lead to inconsistent IS response factors in validated methods .

Product consistency

Data to verify

Defined dihydrochloride salt, MW 254.83

vs. variable salt forms in d5/d3 products

Well-characterized form may support lot-to-lot reproducibility in validated methods.

Characterization data and optional pharmacopeial traceability stated by supplier; independent verification recommended.

Evidence Dimension	Regulatory-grade characterization and product consistency
Target Compound Data	Pramipexole-d7-1 dihydrochloride: defined di-HCl salt, MW 254.83, CoA with isotopic enrichment data, suitability for ANDA QC
Comparator Or Baseline	Pramipexole-d5 dihydrochloride: ≥98% purity, different salt forms possible; Pramipexole-d3: mixed forms, lower isotopic enrichment
Quantified Difference	Form-defined product with documented regulatory suitability vs. variable salt forms
Conditions	As per vendor specifications and USP/EP monograph recommendations for pramipexole testing

Why This Matters

For GLP/GMP-regulated bioanalytical laboratories supporting ANDA submissions, the availability of a fully characterized, lot-to-lot consistent deuterated standard is not optional—it is a regulatory expectation that directly affects audit readiness.

Evidence-Based Application Scenarios for Pramipexole-d7-1 Dihydrochloride

Clinical Pharmacokinetic and Bioequivalence Studies Requiring High-Sensitivity Quantification in Plasma

In studies where pramipexole must be quantified at sub-ng/mL concentrations in human plasma—such as dose-proportionality or food-effect investigations—Pramipexole-d7-1 dihydrochloride serves as the deuterated internal standard of choice. Its 99% ²H enrichment and +7 Da mass shift eliminate isotopic interference from the unlabeled analyte, enabling an assay linear range of 0.05–100 ng/mL with intra- and inter-day precision values within the ≤15% acceptance criteria mandated by FDA and EMA bioanalytical method validation guidance . The defined dihydrochloride salt form ensures consistent solubility and extraction recovery batch-to-batch, which is critical for multi-site clinical trial support .

Preclinical Tissue Distribution and CNS Pharmacokinetic Studies

For tissue distribution studies following intranasal or intravenous administration of pramipexole in rodents, Pramipexole-d7-1 dihydrochloride is the optimal internal standard. The validated method employing deuterated pramipexole as IS successfully eliminated lipid matrix effects from brain and plasma samples through protein precipitation coupled with weak cation exchange SPE, achieving significant reduction of glycerophosphocholine and lysoglycerophosphocholine interferences . The d7 labeling provides unambiguous spectral separation, even when phospholipid residues may otherwise cause ion suppression at the analyte channel .

Analytical Method Development, Validation & ANDA Regulatory Filings

Pramipexole-d7-1 dihydrochloride is supplied with detailed characterization data—including isotopic enrichment, chemical purity, and structural confirmation—that complies with regulatory guidelines for reference standards used in analytical method validation (AMV) and quality control (QC) of pramipexole drug products . The product supports abbreviated new drug application (ANDA) submissions where a highly characterized deuterated internal standard is recommended to demonstrate method accuracy, precision, and selectivity, with optional traceability to USP or EP pharmacopeial standards .

Metabolic Stability and In Vitro Drug-Drug Interaction (DDI) Assays Using LC-MS/MS

In human liver microsome or hepatocyte incubation studies assessing the metabolic stability of pramipexole or potential CYP-mediated drug interactions, the d7-labeled compound serves as a carrier-free spike-in standard. Its near-identical extraction and ionization behavior to the unlabeled analyte ensures that any observed changes in analyte peak area ratios reflect true metabolic loss rather than matrix-induced variability . The d7 standard also avoids the potential for reverse isotope effects observed with lower-mass deuterium labels, which can introduce bias in half-life calculations .

Application

Selection Property

Validation Focus

Human plasma research PK monitoring

High isotopic enrichment and large mass shift

Isotopic cross-talk and sensitivity at low ng/mL

Tissue distribution and CNS PK research

Tight co-elution with analyte

Matrix effect compensation in lipid-rich samples

Method validation and reference standard documentation

Defined salt form and lot consistency

Bioanalytical validation review and method transfer

In vitro metabolism and DDI research

Matched extraction/ionization behavior

Metabolic stability assay reproducibility

• [1] J. Chromatogr. B, 988 (2015) 157-165: LC-MS/MS analysis of pramipexole in mouse plasma and tissues. View Source